Cas no 61587-92-6 (6-methyl-1H-1,3-benzodiazole-5-carbaldehyde)

• Product Name: 6-methyl-1H-1,3-benzodiazole-5-carbaldehyde
• CAS No: 61587-92-6
• MF: C₉H₈N₂O
• MW: 160.17262172699
• MDL: MFCD18807923
• CID: 852816
• PubChem ID: 12318778
• Update Time: 2026-04-29

6-methyl-1H-1,3-benzodiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-5-carboxaldehyde,6-methyl-(9CI)
• 6-methyl-1H-1,3-benzodiazole-5-carbaldehyde

• MDL： MFCD18807923

Additional information on 6-methyl-1H-1,3-benzodiazole-5-carbaldehyde

Recent Advances in the Study of 6-methyl-1H-1,3-benzodiazole-5-carbaldehyde (CAS: 61587-92-6) in Chemical Biology and Pharmaceutical Research

The compound 6-methyl-1H-1,3-benzodiazole-5-carbaldehyde (CAS: 61587-92-6) has recently emerged as a promising scaffold in medicinal chemistry and chemical biology research. This benzimidazole derivative has attracted significant attention due to its versatile chemical properties and potential biological activities. Recent studies have explored its applications in drug discovery, particularly as a building block for the synthesis of novel therapeutic agents targeting various diseases.

Structural analysis reveals that the presence of both the benzimidazole core and the formyl group at position 5 provides unique opportunities for chemical modifications. The methyl group at position 6 contributes to the compound's stability and influences its electronic properties. These structural features make 61587-92-6 particularly valuable for the development of small molecule inhibitors and probes in biological systems.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 6-methyl-1H-1,3-benzodiazole-5-carbaldehyde as a key intermediate in the synthesis of potent kinase inhibitors. The compound's aldehyde functionality allowed for efficient condensation reactions with various hydrazine derivatives, yielding novel compounds with significant activity against cancer-associated kinases. The study reported IC50 values in the nanomolar range for several synthesized derivatives, highlighting the potential of this scaffold in anticancer drug development.

Another important application was reported in a recent Bioorganic & Medicinal Chemistry Letters publication, where 61587-92-6 served as the starting material for developing antimicrobial agents. The research team successfully modified the benzimidazole core to create compounds with broad-spectrum activity against drug-resistant bacterial strains. Molecular docking studies suggested that these derivatives interact with essential bacterial enzymes, providing a possible mechanism for their antimicrobial effects.

The compound has also found applications in chemical biology as a fluorescent probe. A 2024 study in ACS Chemical Biology described the development of 6-methyl-1H-1,3-benzodiazole-5-carbaldehyde derivatives as selective sensors for reactive oxygen species in cellular systems. These probes demonstrated excellent selectivity and sensitivity, enabling real-time monitoring of oxidative stress in live cells with minimal cytotoxicity.

From a synthetic chemistry perspective, recent advances have improved the production and purification of 61587-92-6. A 2023 patent application disclosed an optimized synthetic route that increases yield while reducing the formation of byproducts. This development is particularly significant for scaling up production for pharmaceutical applications, addressing previous challenges in obtaining high-purity material in sufficient quantities.

Ongoing research continues to explore the full potential of 6-methyl-1H-1,3-benzodiazole-5-carbaldehyde in drug discovery. Current investigations include its use in PROTAC (proteolysis targeting chimera) design and as a warhead in covalent inhibitor development. The compound's unique combination of stability and reactivity makes it particularly suitable for these emerging therapeutic modalities.

In conclusion, 6-methyl-1H-1,3-benzodiazole-5-carbaldehyde (61587-92-6) represents a versatile and valuable chemical entity in modern pharmaceutical research. Its applications span from traditional small molecule drug development to cutting-edge chemical biology tools. As synthetic methodologies advance and our understanding of its biological interactions deepens, this compound is likely to play an increasingly important role in the discovery of new therapeutic agents and research tools.